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Compound of Interest

Compound Name: Dicumyl peroxide

Cat. No.: B1199699

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety information for the handling and use of
dicumyl peroxide in a laboratory setting. The following sections detail the physical and
chemical properties, potential hazards, safe handling protocols, and emergency procedures
associated with this compound. All quantitative data has been summarized in structured tables
for clarity and ease of comparison. Additionally, key procedural workflows and hazard
relationships are illustrated using diagrams.

Chemical and Physical Properties

Dicumyl peroxide is a white to pale yellow crystalline powder.[1] It is a strong free radical
source, commonly used as a polymerization initiator, reaction catalyst, and vulcanizing agent.
[2] Key physical and chemical properties are summarized in the table below.
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Property Value References
Molecular Formula C1sH2202 [2]
Molecular Weight 270.37 g/mol [3]
Melting Point 39-41 °C (102-106 °F) [4]
Boiling Point Decomposes [1]
Flash Point >110 °C (>230 °F) [1]

Autoignition Temperature

>380 °C (>716 °F)

[1]

Solubility in Water

0.43 mg/L at 20°C

[3]

Density

1.107 g/cm3 at 20°C

[3]

Vapor Pressure

0.001 Pa at 25°C

[3]

Hazard Identification and Safety Precautions

Dicumyl peroxide is classified as an organic peroxide (Type F), which means it is thermally

unstable and may undergo exothermic self-accelerating decomposition.[3][4] Heating may

cause a fire.[3][4] It is also a skin and eye irritant.[3][4]

Hazard Summary:

Hazard

Classification

GHS Hazard Statement

Physical Hazard

Organic Peroxide Type F

H242: Heating may cause a

fire

Health Hazard

Skin Irritation Category 2

H315: Causes skin irritation

Health Hazard

Eye Irritation Category 2A

H319: Causes serious eye

irritation

Environmental Hazard

Chronic Aquatic Toxicity
Category 2

H411: Toxic to aquatic life with

long lasting effects

The following diagram illustrates the primary hazards associated with dicumyl peroxide.
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Primary hazards of dicumyl peroxide.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling dicumyl peroxide to

minimize exposure and ensure personal safety.
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PPE Specification

Chemical safety goggles or glasses conforming

Eye Protection
to EN166 or OSHA 29 CFR 1910.133.[4][5]

) Impervious gloves (e.g., nitrile rubber). Gloves
Hand Protection _ _
must be inspected prior to use.[4]

) ] Lab coat, and if necessary, an apron and
Skin and Body Protection ]
protective sleeves.[6]

Use in a well-ventilated area or under a fume
) ) hood.[7] If dust is generated, a NIOSH/MSHA or
Respiratory Protection )
European Standard EN 149 approved respirator

may be required.[1][5]

Experimental Protocols
Safe Weighing and Dispensing Protocol

e Preparation:

[e]

Ensure the dispensing area is clean and free of incompatible materials.[8]

o

Verify that the balance is calibrated and appropriate for the quantity being weighed.[8]

[¢]

Don the appropriate PPE (see Section 3).

o

Allow the dicumyl peroxide container to warm to room temperature before opening to
prevent moisture condensation.[7]

» Weighing:
o Perform all weighing operations within a fume hood to prevent inhalation of dust.[2][7]
o Use non-sparking tools (e.g., ceramic or wooden spatulas).[6]
o Open only one container at a time and close it immediately after use.[8]

o Weigh the desired amount of dicumyl peroxide into a clean, properly labeled container.[8]
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e Post-Weighing:

o

Securely close the stock container of dicumyl peroxide.

[¢]

Clean any spills on the balance and surrounding area immediately.

[¢]

Return the stock container to its designated storage location.

[e]

Decontaminate weighing utensils and the work area with soap and water.[2]

Spill Cleanup Protocol

This protocol is for minor spills that can be handled by trained laboratory personnel. For large
spills, evacuate the area and contact emergency services.

« Initial Response:
o Alert personnel in the immediate area of the spill.[6]

o If the substance is volatile or can produce airborne dust, close the laboratory door and
increase ventilation through fume hoods.[9]

o Extinguish all ignition sources.[2]

o Containment and Cleanup:

[e]

Don appropriate PPE, including respiratory protection if necessary.

o

Cover the spill with a damp, inert absorbent material (e.g., vermiculite, sand).[2][7]

[¢]

Sweep or vacuum up the absorbed material using non-sparking tools and place it into a
properly labeled container with a loose-fitting lid for disposal.[2][7] Avoid generating dust.

[2]7]

o

For larger quantities, the spilled material should be diluted with a desensitizing agent (e.g.,
fuel oil) to a concentration below 10%.[7]

e Decontamination:
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o Clean the spill area with soap and water.[2]

o Dispose of all contaminated materials (absorbents, PPE, etc.) as hazardous waste.

Disposal Protocol for Unused Dicumyl Peroxide

All waste must be handled in accordance with local, state, and federal regulations.

e For Small Quantities:
o Cautiously acidify a 3% solution of the dicumyl peroxide to a pH of 2 with sulfuric acid.
o Gradually add a 50% excess of sodium bisulfite solution with stirring.
o Add a further 10% of sodium bisulfite.

o Neutralize the resulting solution to approximately pH 7 before disposing of it as aqueous
waste.

e For Larger Quantities:

o Consult your institution's environmental health and safety office for guidance on the
disposal of larger quantities of unused dicumyl peroxide.

o Disposal may involve incineration in a licensed facility after admixture with a suitable
combustible material.

Handling and Storage

Proper handling and storage are crucial to prevent accidents and maintain the stability of
dicumyl peroxide.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://research.uga.edu/docs/CSP1500/DicumylPeroxide-80-43-3.docx
https://www.benchchem.com/product/b1199699?utm_src=pdf-body
https://www.benchchem.com/product/b1199699?utm_src=pdf-body
https://www.benchchem.com/product/b1199699?utm_src=pdf-body
https://www.benchchem.com/product/b1199699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Aspect Recommendation

References

- Use in a well-ventilated area,

preferably a fume hood. -

Avoid contact with skin and
Handling eyes. - Avoid dust formation. -
Keep away from heat, sparks,
and open flames. - Use non-

sparking tools.

[417]

- Store in original, tightly

closed containers. - Keep

refrigerated (below 4°C/39°F is

Storage often recommended). - Store
away from incompatible
materials. - Protect from

sunlight.

[11(21(4]

Strong oxidizing agents,
) ) reducing agents, strong acids,
Incompatible Materials
strong bases, and

polymerization catalysts.

[2]14]

The following diagram outlines a safe workflow for handling dicumyl peroxide in a laboratory

setting.
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Safe handling workflow for dicumyl peroxide.
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First Aid Measures

In case of exposure to dicumyl peroxide, follow these first aid measures and seek medical
attention.

Exposure Route First Aid Measures References

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [1]
upper and lower eyelids. Get

medical aid.

Get medical aid. Flush skin
with plenty of water for at least

Skin Contact 15 minutes while removing [1]
contaminated clothing and

shoes.

Remove from exposure and
move to fresh air immediately.
) If not breathing, give artificial
Inhalation o o [1]
respiration. If breathing is
difficult, give oxygen. Get

medical aid.

Do NOT induce vomiting. Get
Ingestion medical aid. Wash mouth out [1]

with water.

Fire Fighting Measures

In the event of a fire involving dicumyl peroxide, follow these procedures.
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Aspect Recommendation References

Use water spray, dry chemical,
Extinguishing Media carbon dioxide, or chemical [1]

foam.

As in any fire, wear a self-
contained breathing apparatus
in pressure-demand,
o ] MSHA/NIOSH (approved or

Firefighting Instructions ) ) [1]
equivalent), and full protective
gear. This material is a strong
oxidizer and contact with other

material may cause a fire.

Toxicological and Ecological Information

Toxicological Data:

Test Species Route Value
LD50 Rat Oral >= 2,000 mg/kg
LD50 Mouse Oral 5000 mg/kg

Ecological Information:

Dicumyl peroxide is toxic to aquatic life with long-lasting effects.[3][4] Avoid release to the
environment.[3][4]

This guide is intended to provide comprehensive safety information for the laboratory use of
dicumyl peroxide. It is not a substitute for a thorough understanding of the Safety Data Sheet
(SDS) and proper laboratory safety training. Always consult the SDS for the most up-to-date
information before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dicumyl Peroxide: A Comprehensive Safety Guide for
Laboratory Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199699#dicumyl-peroxide-safety-data-sheet-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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